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Compound of Interest

Compound Name: TmPyPB

Cat. No.: B1422272 Get Quote

This document provides essential safety and logistical information for the proper disposal of

TmPyPB (1,3,5-Tri[(3-pyridyl)-phen-3-yl]benzene), a compound commonly used in organic

electronics research. Adherence to these procedures is critical for ensuring laboratory safety

and environmental compliance.

Chemical and Physical Properties of TmPyPB
A summary of the key quantitative data for TmPyPB is presented below.

Property Value

Chemical Name 1,3,5-Tri[(3-pyridyl)-phen-3-yl]benzene

Synonyms
Tm3PyPB, 1,3,5-Tris(3-pyridyl-3-

phenyl)benzene

CAS Number 921205-03-0

Molecular Formula C₃₉H₂₇N₃

Molecular Weight 537.65 g/mol

Appearance White powder/crystals

Melting Point 195 - 200 °C

Purity >99.0% (sublimed)
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Health and Safety Information
While one safety data sheet indicates that TmPyPB is not classified as a hazardous substance

or mixture according to Regulation (EC) No. 1272/2008, another source suggests it may cause

skin irritation, serious eye irritation, and respiratory irritation[1][2]. Therefore, it is imperative to

handle this chemical with appropriate safety precautions.

Safe Handling Procedures:

Engineering Controls: Use only in a well-ventilated area, preferably within a fume hood[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses or goggles with side shields[1].

Hand Protection: Handle with compatible chemical-resistant gloves[1].

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact[1].

General Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands

thoroughly after handling[1].

Step-by-Step Disposal Protocol for TmPyPB
The following steps outline the recommended procedure for the disposal of TmPyPB waste.

This process should be carried out in accordance with all applicable local, state, and national

regulations.

1. Waste Identification and Segregation:

Collect all waste materials containing TmPyPB, including unused product, contaminated

consumables (e.g., gloves, wipes, weighing paper), and empty containers.

Segregate TmPyPB waste from other chemical waste streams to avoid cross-contamination

and ensure proper disposal.

2. Waste Containment:
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Place solid TmPyPB waste in a clearly labeled, sealed container. The container should be

compatible with the chemical and in good condition.

For solutions containing TmPyPB, use a labeled, leak-proof container.

3. Disposal of Unused TmPyPB:

Unused or waste TmPyPB should be disposed of through an accredited and licensed

hazardous waste disposal contractor[1].

The primary recommended method of disposal is incineration[1].

Alternatively, the material can be sent to a licensed recycler or reclaimer[1].

4. Disposal of Contaminated Materials:

All lab equipment and consumables contaminated with TmPyPB should be treated as

chemical waste and disposed of following the same procedures as the chemical itself.

5. Disposal of Empty Containers:

Ensure that containers are completely emptied before disposal[1].

Thoroughly rinse the empty container with a suitable solvent (e.g., dichloromethane, as it is

used for absorption/photoluminescence measurements[3]). The rinsate should be collected

and disposed of as chemical waste.

Once completely empty and cleaned, the packaging may be recycled in accordance with

local regulations[1].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

TmPyPB.
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Caption: Workflow for the safe disposal of TmPyPB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. downloads.ossila.com [downloads.ossila.com]

2. 4,4',4''-Tris[(3-methylphenyl)phenylamino]triphenylamine | C39H27N3 | CID 51358305 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. noctiluca.eu [noctiluca.eu]

To cite this document: BenchChem. [Proper Disposal of TmPyPB: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422272#tmpypb-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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